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Compound of Interest

Compound Name: 2,3-Dimethylfumaric acid

Cat. No.: B253583 Get Quote

This technical support center provides guidance on the storage and handling of 2,3-
Dimethylfumaric acid for researchers, scientists, and drug development professionals. Please

note that specific experimental data for this compound is limited, and therefore, some

recommendations are based on general principles for dicarboxylic acids and the available

safety information.

Frequently Asked Questions (FAQs)
Q1: What is 2,3-Dimethylfumaric acid and what are its basic chemical properties?

2,3-Dimethylfumaric acid is a dicarboxylic acid with the chemical formula C₆H₈O₄.[1][2] It is

the trans-isomer of 2,3-dimethylmaleic acid. Key identifiers include CAS Number: 21788-49-8

and a molecular weight of approximately 144.12 g/mol .[1][2]

Q2: What are the primary hazards associated with 2,3-Dimethylfumaric acid?

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2,3-Dimethylfumaric acid is classified as:

Harmful if swallowed (Acute toxicity, oral).[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]
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May cause respiratory irritation.[1]

Q3: What are the recommended storage conditions for 2,3-Dimethylfumaric acid?

While specific stability studies for 2,3-Dimethylfumaric acid are not readily available, general

best practices for storing solid dicarboxylic acids should be followed. It is advisable to store the

compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Q4: Is there a Safety Data Sheet (SDS) available for 2,3-Dimethylfumaric acid?

Specific Safety Data Sheets for 2,3-Dimethylfumaric acid are not widely available from major

suppliers. Users should handle this compound with the precautions outlined by its GHS hazard

classifications.

Q5: In which solvents is 2,3-Dimethylfumaric acid soluble?

Quantitative solubility data in common laboratory solvents is not readily available. As a

dicarboxylic acid, its solubility in water is expected to be limited, and it may be more soluble in

polar organic solvents such as alcohols or DMSO. Solubility is also likely to increase in basic

aqueous solutions due to salt formation.

Troubleshooting Guides
Issue: Difficulty Dissolving 2,3-Dimethylfumaric Acid

Potential Cause: Low solubility in the chosen solvent at room temperature.

Troubleshooting Steps:

Gentle Warming: Carefully warm the solution while stirring. Be aware that thermal

degradation is possible at elevated temperatures, although specific data is unavailable.

Sonication: Use an ultrasonic bath to aid in the dissolution of the solid.

Solvent Selection: If possible, try a different solvent. For aqueous solutions, consider

adjusting the pH to be more basic, as this will deprotonate the carboxylic acid groups and

increase solubility.
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Particle Size Reduction: Grinding the solid to a finer powder can increase the surface area

and improve the rate of dissolution.

Issue: Skin or Eye Irritation During Handling
Potential Cause: Direct contact with the solid powder or solutions of 2,3-Dimethylfumaric
acid.

Preventative Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves (nitrile or other chemically resistant material), and a lab coat.

Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to

avoid inhalation of dust.

Careful Transfer: Use spatulas and weighing paper to handle the solid, minimizing the

generation of dust.

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.

Quantitative Data
Due to the limited availability of specific experimental data for 2,3-Dimethylfumaric acid, the

following table summarizes the known information. Researchers are advised to determine other

physical and chemical properties experimentally.
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Property Value Source

Molecular Formula C₆H₈O₄ PubChem[1]

Molecular Weight 144.12 g/mol PubChem[1]

CAS Number 21788-49-8 PubChem[1]

Appearance Data not available -

Melting Point Data not available -

Boiling Point Data not available -

Solubility in Water Data not available -

Solubility in Organic Solvents Data not available -

Experimental Protocols
Protocol: Preparation of a Stock Solution of 2,3-
Dimethylfumaric Acid
This protocol provides a general procedure for preparing a stock solution of a sparingly soluble

acidic compound. The user must determine the optimal solvent and concentration for their

specific application.

Safety Precautions: Before starting, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Handle the

solid compound in a chemical fume hood.

Weighing: Accurately weigh the desired amount of 2,3-Dimethylfumaric acid using an

analytical balance.

Solvent Addition: Transfer the weighed solid to a suitable volumetric flask. Add a portion of

the chosen solvent (e.g., DMSO, ethanol) to the flask, ensuring not to fill it to the final

volume.

Dissolution:
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Swirl the flask gently to wet the solid.

If the solid does not dissolve readily, use a magnetic stirrer and stir the solution.

Gentle warming or sonication may be applied to aid dissolution if necessary. Monitor for

any signs of degradation (e.g., color change).

Final Volume Adjustment: Once the solid is completely dissolved, allow the solution to return

to room temperature if it was warmed. Carefully add the solvent to the flask until the bottom

of the meniscus is aligned with the calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Store the solution in a tightly sealed container, protected from light. The stability of

the solution should be determined experimentally.
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Caption: Experimental workflow for preparing a solution of 2,3-Dimethylfumaric acid.
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Caption: Troubleshooting guide for solubility issues with 2,3-Dimethylfumaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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